2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one

• IUPAC Name: (2Z)-2-[(3-chlorophenyl)methylidene]-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3-one
• InChI: InChI=1S/C24H15ClN2OS/c25-19-13-7-8-16(14-19)15-20-23(28)27-22(18-11-5-2-6-12-18)21(26-24(27)29-20)17-9-3-1-4-10-17/h1-15H/b20-15-
• InChI Key: RZIHJMPESXMKQY-HKWRFOASSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N3C(=O)C(=CC4=CC(=CC=C4)Cl)SC3=N2)C5=CC=CC=C5
• Isomeric SMILES: C1=CC=C(C=C1)C2=C(N3C(=O)/C(=C/C4=CC(=CC=C4)Cl)/SC3=N2)C5=CC=CC=C5
• Molecular Formula: C24H15ClN2OS
• Molecular Weight: 414.9 g/mol

Description

2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one, also known as CBT-1, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. CBT-1 belongs to the class of imidazothiazole derivatives, which have been found to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of 2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety and stress. 2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one has been found to increase the levels of GABA in the brain, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects
2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one has been found to have several biochemical and physiological effects. In addition to its anxiolytic and anti-inflammatory properties, 2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one has also been found to have antioxidant and neuroprotective effects. These effects may make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one in lab experiments is that it is relatively easy to synthesize. Additionally, 2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one has been found to be well-tolerated in animal studies, indicating that it may have a favorable safety profile. However, one limitation of using 2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one in lab experiments is that its exact mechanism of action is not fully understood, which may make it difficult to interpret the results of studies.

Future Directions

There are several future directions for research on 2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one. One area of interest is the development of 2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one analogs with improved potency and selectivity. Another area of interest is the investigation of 2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one's potential therapeutic applications in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one and how it interacts with the GABAergic system.

Synthesis Methods

The synthesis of 2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one involves the reaction of 2-aminothiazole with 3-chlorobenzaldehyde and diphenylamine in the presence of a catalyst. The resulting product is then purified using column chromatography.

Scientific Research Applications

2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one has been the subject of several studies that have investigated its potential therapeutic applications. One study found that 2-(3-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one has anti-inflammatory properties, which may make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.